8-Amino-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid

• IUPAC Name: 5-amino-2,3-dihydro-1,4-benzodioxine-7-carboxylic acid
• InChI: InChI=1S/C9H9NO4/c10-6-3-5(9(11)12)4-7-8(6)14-2-1-13-7/h3-4H,1-2,10H2,(H,11,12)
• InChI Key: XTABMOKHKASXEQ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C=C(C=C2O1)C(=O)O)N
• Molecular Formula: C9H9NO4
• Molecular Weight: 195.17 g/mol

Description

8-Amino-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid is a chemical compound with the molecular formula C₉H₉NO₄ and a molecular weight of 195.17 g/mol . It is a derivative of the benzodioxine family, which is known for its diverse biological activities and applications in medicinal chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-Amino-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid typically involves the reaction of 1,4-benzodioxane-2-carboxylic acid methyl ester with an appropriate amine under controlled conditions . The reaction is catalyzed by engineered enzymes such as Candida antarctica lipase B, which facilitates the kinetic resolution of the substrate . Optimal conditions for this reaction include a temperature of 30°C and the use of 20% n-butanol as a cosolvent .

Industrial Production Methods

Industrial production methods for this compound are not extensively documented. the use of biocatalysts and enzymatic processes is a promising approach for large-scale synthesis due to their efficiency and selectivity .

Chemical Reactions Analysis

Types of Reactions

8-Amino-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert it into more reduced forms, potentially altering its biological activity.

Substitution: The amino group can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and various electrophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while substitution reactions can produce a wide range of derivatives with different functional groups .

Scientific Research Applications

8-Amino-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Industry: The compound’s derivatives are used in the production of pharmaceuticals and other bioactive compounds.

Mechanism of Action

The mechanism of action of 8-Amino-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid involves its interaction with specific molecular targets and pathways. It is known to interact with serotonin receptors and adrenergic receptors, influencing various physiological processes . The compound’s structure allows it to modulate receptor activity, leading to its observed biological effects .

Comparison with Similar Compounds

Similar Compounds

2,3-Dihydro-1,4-benzodioxane: Known for its use in medicinal chemistry and its biological activities.

1,4-Benzodioxane-2-carboxylic acid: A precursor in the synthesis of various derivatives.

Doxazosin: An antihypertensive drug that shares structural similarities with 8-Amino-2,3-dihydro-1,4-benzodioxine-6-carboxylic acid.

Uniqueness

This compound is unique due to its specific amino substitution, which imparts distinct biological activities and chemical reactivity compared to other benzodioxine derivatives .